Cas no 2034402-95-2 (N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide)

• Product Name: N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide
• CAS No: 2034402-95-2
• MF: C₁₄H₁₄N₄O₃S
• MW: 318.350961208344
• CID: 6411712
• PubChem ID: 119101324
• Update Time: 2025-06-13

N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide
• AKOS026692506
• F6510-2694
• N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)picolinamide
• N-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide
• 2034402-95-2

• Inchi： 1S/C14H14N4O3S/c1-17-12-7-6-10(9-13(12)18(2)22(17,20)21)16-14(19)11-5-3-4-8-15-11/h3-9H,1-2H3,(H,16,19)
• InChI Key： QCYGFFWQRSUURM-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1C)NC(C1C=CC=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 318.07866149g/mol
• Monoisotopic Mass: 318.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91Ų

Additional information on N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide

Introduction to N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide (CAS No. 2034402-95-2)

N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide (CAS No. 2034402-95-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzothiadiazole family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for further research and development in drug discovery.

The chemical structure of N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide incorporates several key functional groups that contribute to its reactivity and biological significance. The benzothiadiazole core is flanked by a pyridine ring and a carboxamide moiety, which are both known to play crucial roles in modulating biological pathways. Specifically, the benzothiadiazole moiety is recognized for its anti-inflammatory, antiviral, and anticancer properties, while the pyridine ring often serves as a pharmacophore in various drug molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiadiazole derivatives. The compound N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide represents a significant advancement in this area. Its unique structural configuration suggests potential applications in the treatment of various diseases, including those related to metabolic disorders and neurodegenerative conditions. The presence of multiple pharmacophoric sites within the molecule enhances its versatility as a lead compound for medicinal chemistry.

The synthesis of N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the benzothiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the dimethyl group and the dioxo functionality at the 2-position of the benzothiadiazole ring. The final step involves coupling the modified benzothiadiazole with pyridine to form the carboxamide derivative.

The importance of this compound cannot be overstated in the context of modern drug discovery. The benzothiadiazole scaffold has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)pyridine-2-carboxamide, with its enhanced structural complexity, offers new opportunities for designing molecules with improved pharmacological profiles. This includes enhanced binding affinity to target proteins and reduced toxicity profiles.

In addition to its potential therapeutic applications, N-(1,3-dimethyl-2,2-dioxo-1,